BE“GHE Foundational & Exploratory

Check Availability & Pricing

"1,3,3,5-Tetrachloropentane chemical suppliers"”

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,3,5-Tetrachloropentane

Cat. No.: B14692985

Technical Guide: 1,3,3,5-Tetrachloropentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,3,5-Tetrachloropentane is a chlorinated hydrocarbon with the molecular formula CsHsCla.
[1][2] This document serves as a technical guide, consolidating available data on its chemical
properties, and outlining general methodologies for its characterization. It is important to note
that while this compound is listed in chemical databases and is indicated to be in commercial
production, detailed experimental data regarding its synthesis, physical properties, and specific
applications are limited in publicly accessible literature.[1]

Chemical Identity and Properties

A summary of the key identifiers and computed chemical properties for 1,3,3,5-
Tetrachloropentane is provided below.
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Property Value Source

Chemical Name 1,3,3,5-Tetrachloropentane PubChem|[2]

CAS Number 24616-07-7 LookChem([1], PubChem[2]

Molecular Formula CsHsCla LookChem[1], PubChem][2]

Molecular Weight 209.931 g/mol LookChem([1]

Canonical SMILES c(ceneecanencl LookChem([1]

InChiKey AVFZURCSBSQCSO- PubChem(2]
UHFFFAOYSA-N

XLogP3 3.3 LookChem[1]

Hydrogen Bond Donor Count 0 LookChem([1]

Hydrogen Bond Acceptor

Count 0 LookChem([1]

Rotatable Bond Count 4 LookChem([1]

Exact Mass 209.935061 LookChem([1]

Complexity 63.4 LookChem([1]

Chemical Suppliers

While LookChem indicates that 1,3,3,5-Tetrachloropentane has achieved commercial mass
production, a definitive list of current suppliers is not readily available in public databases.[1]
Researchers interested in procuring this chemical are advised to perform targeted searches on
chemical supplier platforms using the CAS number (24616-07-7).

Synthesis and Characterization
Synthesis

Specific, detailed experimental protocols for the synthesis of 1,3,3,5-Tetrachloropentane are
not available in the reviewed literature. However, based on the synthesis of similar chlorinated
alkanes, a hypothetical synthesis pathway could involve the chlorination of a pentane
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derivative. The following diagram illustrates a generalized workflow for such a chemical
synthesis.

Hypothetical Synthesis Workflow

Pentane Derivative Chlorinating Agent (e.g., Cl2, SO2CI2)

' l

Controlled Chlorination Reactio
(Temperature, Catalyst, Light)

'

Crude 1,3,3,5-Tetrachloropentane

l

Purification (e.g., Distillation, Chromatography)

Pure 1,3,3,5-Tetrachloropentane

Spectroscopic and Physical Characterization
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A generalized workflow for chemical synthesis.

Structural Characterization

Following synthesis and purification, the structure of 1,3,3,5-Tetrachloropentane would be
confirmed using a suite of analytical techniques. PubChem indicates the availability of spectral
data for this compound.[2] A typical workflow for structural elucidation is presented below.

Workflow for Structural Characterization

Purified 1,3,3,5-Tetrachloropentane

NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy
(1H, 13C, DEPT) (GC-MS, HRMS) (FTIR)
l l v
Purity Assessment

P Combined Spectral Data Analysi9

i

Structure Confirmation

(e.g., GC, HPLC)

Final Characterization Report

Click to download full resolution via product page

A standard workflow for chemical structure confirmation.
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Applications and Experimental Protocols

There is a notable lack of specific information in the scientific literature regarding the
applications of 1,3,3,5-Tetrachloropentane in research, drug development, or as an industrial
intermediate. While related compounds like 1,3,5-trichloropentane are used in organic
synthesis and as intermediates for agrochemicals, similar roles for the title compound are not
documented.[3]

Due to the absence of documented applications, no specific experimental protocols involving
1,3,3,5-Tetrachloropentane can be provided at this time.

Safety and Handling

A specific Safety Data Sheet (SDS) for 1,3,3,5-Tetrachloropentane was not found in the
search results. However, based on the general hazards of chlorinated hydrocarbons, the
following precautions should be taken when handling this and similar compounds. It is
imperative to consult a comprehensive, up-to-date SDS from the supplier before use.

General Safety Recommendations:

o Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact
with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials.

o First Aid:

If inhaled: Move to fresh air.

o

o

In case of skin contact: Immediately wash with plenty of water.

o

In case of eye contact: Rinse thoroughly with plenty of water.

[¢]

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.
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Conclusion

1,3,3,5-Tetrachloropentane is a chemical compound for which basic identifying and computed
property data are available. However, a significant gap exists in the public domain concerning
its specific suppliers, detailed synthesis protocols, experimental applications, and measured
physical properties. Researchers and professionals are advised to exercise caution and seek
more detailed information directly from any identified suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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